Cas no 2199-51-1 (Ethyl 2,4-Dimethylpyrrole-3-carboxylate)

Ethyl 2,4-Dimethylpyrrole-3-carboxylate Properties

Names and Identifiers

• Ethyl 2,4-dimethyl-1H-pyrrole-3-carboxylate
• ETHYL 2,4-DIMETHYL-PYRROLE-3-CARBOXYLATE
• ETHYL 2,4-DIMETHYLPYRROLE-3-CARBOXYLIC ACID
• 1H-Pyrrole-3-carboxylic acid, 2,4-dimethyl-, ethyl ester
• Pyrrole-3-carboxylic acid, 2,4-dimethyl-, ethyl ester
• Sunitinib Intermediate
• 2,4-Dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• Ethyl 2,4-Dimethylpyrrole-3-carboxylate
• Pyrrole-3-carboxylicacid, 2,4-dimethyl-, ethyl ester (6CI,7CI,8CI)
• Tebipenem side-chain
• 2,4-dimethylpyrrole-3-carboxylic acid ethyl ester
• ethyl2,4-dimethyl-lH-pyrrole-3-carboxylate
• F9995-0105
• QWSFDUPEOPMXCV-UHFFFAOYSA-N
• NCGC00246080-01
• SMR000342505
• SB21669
• NS00027018
• InChI=1/C9H13NO2/c1-4-12-9(11)8-6(2)5-10-7(8)3/h5,10H,4H2,1-3H
• 2,4-Dimethyl-3-carbethoxy-pyrrole
• EN300-17441
• MFCD01365811
• 2,4-Dimethyl-1H-pyrrole-3-carboxylic acid ethylester
• W-201903
• NSC-13425
• ethyl2,4-dimethyl-1H-pyrrole-3-carboxylate
• E1075
• BCP27291
• 2,4-dimethyl-3-carbethoxypyrrole
• CS-W005791
• AKOS001063868
• PB24722
• A4721
• SY034114
• 2199-51-1
• Z56933875
• AM20090210
• SCHEMBL1316433
• CHEMBL1999809
• FS-2249
• NSC 13425
• DTXSID80176414
• MLS000516371
• NSC13425
• AC-1930
• HMS2653H13
• FT-0649097
• +Expand

• MDL： MFCD01365811
• InChIKey： QWSFDUPEOPMXCV-UHFFFAOYSA-N
• Inchi： 1S/C9H13NO2/c1-4-12-9(11)8-6(2)5-10-7(8)3/h5,10H,4H2,1-3H3
• SMILES： O=C(C1=C(C)NC=C1C)OCC

Computed Properties

• Exact Mass: 167.09500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 167.095
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 42.1A^2
• Molecular Weight: 167.20

Experimental Properties

• LogP: 1.80820
• PSA: 42.09000
• Refractive Index: 1.4680 (estimate)
• Boiling Point: 162°C/11mmHg(lit.)
• Melting Point: 74.0 to 78.0 deg-C
• Flash Point: 129.8 °C
• Color/Form: Light-red to Brown Solid
• λmax: 258(EtOH)(lit.)
• Density: 1.1222 (rough estimate)

Ethyl 2,4-Dimethylpyrrole-3-carboxylate Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning

Ethyl 2,4-Dimethylpyrrole-3-carboxylate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds